Cas no 1452478-92-0 (Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio)-)

• Product Name: Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio)-
• CAS No: 1452478-92-0
• MF: C₉H₁₁FOS
• MW: 186.246444940567
• CID: 5074197
• Update Time: 2026-03-01

Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio)-
• 2-Fluoro-1-methoxy-5-methyl-3-(methylsulfanyl)benzene

• Inchi： 1S/C9H11FOS/c1-6-4-7(11-2)9(10)8(5-6)12-3/h4-5H,1-3H3
• InChI Key： IPBKUUUYONQHIX-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(=CC(C)=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.9
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio)-

Introduction to Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio) (CAS No. 1452478-92-0)

Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio), identified by the CAS number 1452478-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits a range of potential applications that are being explored in both academic research and industrial development.

The molecular structure of Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio) consists of a benzene ring substituted with a fluoro group at the 2-position, a methoxy group at the 1-position, a methyl group at the 5-position, and a methylthio group at the 3-position. This specific arrangement of functional groups imparts distinct chemical properties to the molecule, making it a valuable candidate for various synthetic and pharmacological applications.

In recent years, there has been growing interest in the development of novel fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The presence of the fluoro group in Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio) contributes to its potential as a building block for more complex molecules. Fluorinated compounds are widely recognized for their ability to modulate receptor binding affinities and pharmacokinetic profiles, which makes them particularly attractive in drug discovery.

The methoxy and methylthio groups in this compound also play crucial roles in its chemical behavior. The methoxy group can participate in hydrogen bonding interactions, influencing both the solubility and reactivity of the molecule. On the other hand, the methylthio group introduces sulfur into the structure, which can be exploited for further functionalization or for enhancing specific biological activities.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio) has been investigated as a potential intermediate in the synthesis of novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for designing molecules with targeted biological activities.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. The structural features of Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio) allow it to interact with kinase active sites, potentially leading to the development of new inhibitors with improved efficacy and selectivity.

Another emerging application of this compound is in the field of agrochemicals. The unique chemical properties of Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio) make it a suitable candidate for developing novel pesticides and herbicides. These compounds can help address challenges related to crop protection and agricultural productivity by targeting specific biological pathways in pests and weeds.

The synthesis of Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio) involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further research and development.

In conclusion, Benzene, 2-fluoro-1-methoxy-5-methyl-3-(methylthio) (CAS No. 1452478-92-0) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and chemical properties make it an attractive candidate for further exploration in drug discovery and material science. As research continues to uncover new possibilities for this compound, its significance in advancing scientific understanding and technological innovation is expected to grow.